Cas no 305808-30-4 (DIETHYLENETRIAMINEPENTAACETIC ACID)

• Product Name: DIETHYLENETRIAMINEPENTAACETIC ACID
• CAS No: 305808-30-4
• MF: C₁₄H₂₃N₃O₁₀
• MW: 393.346524477005
• MDL: MFCD09752836
• CID: 5195047
• Update Time: 2026-03-05

DIETHYLENETRIAMINEPENTAACETIC ACID Chemical and Physical Properties

Names and Identifiers

• Glycine, N,N-bis2-bis(carboxymethyl)aminoethyl-, iron(3+) sodium salt (1:1:2), dihydrate
• DIETHYLENETRIAMINEPENTAACETIC ACID

• MDL： MFCD09752836
• Inchi： 1S/C14H23N3O10/c18-10(19)5-15(1-3-16(6-11(20)21)7-12(22)23)2-4-17(8-13(24)25)9-14(26)27/h1-9H2,(H,18,19)(H,20,21)(H,22,23)(H,24,25)(H,26,27)
• InChI Key： QPCDCPDFJACHGM-UHFFFAOYSA-N
• SMILES： N(CC(O)=O)(CC(O)=O)CCN(CC(O)=O)CCN(CC(O)=O)CC(O)=O

Additional information on DIETHYLENETRIAMINEPENTAACETIC ACID

Recent Advances in the Application of DIETHYLENETRIAMINEPENTAACETIC ACID (DTPA) and Compound 305808-30-4 in Chemical Biomedicine

In recent years, the chemical biomedicine field has witnessed significant advancements in the application of DIETHYLENETRIAMINEPENTAACETIC ACID (DTPA) and its derivatives, including the compound with CAS number 305808-30-4. DTPA, a well-known chelating agent, has been extensively studied for its ability to bind metal ions, making it invaluable in diagnostic imaging, therapeutic interventions, and environmental decontamination. The compound 305808-30-4, a derivative or related structure, has emerged as a promising candidate in various biomedical applications, prompting renewed research interest.

Recent studies have focused on the structural optimization of DTPA and its derivatives to enhance their chelating efficiency and biocompatibility. For instance, research published in the Journal of Medicinal Chemistry highlights the synthesis of novel DTPA-based ligands, including 305808-30-4, designed for improved stability and selectivity in metal ion binding. These advancements are particularly relevant in the development of contrast agents for magnetic resonance imaging (MRI), where the precise control of metal ion coordination is critical for image clarity and patient safety.

One of the key findings in the latest research is the application of 305808-30-4 in targeted drug delivery systems. A study conducted by researchers at the University of Cambridge demonstrated that this compound, when conjugated with nanoparticles, can effectively deliver chemotherapeutic agents to tumor sites while minimizing off-target effects. The study reported a significant reduction in tumor growth in murine models, with no observable toxicity to healthy tissues. This breakthrough underscores the potential of 305808-30-4 in improving the efficacy and safety of cancer treatments.

Another area of innovation involves the use of DTPA and its derivatives in environmental remediation. A recent report by the Environmental Science & Technology journal detailed the development of a DTPA-functionalized hydrogel capable of sequestering heavy metals from contaminated water sources. The hydrogel, which incorporates 305808-30-4 as a co-chelator, exhibited superior binding capacity for lead and cadmium ions compared to traditional methods. This application not only addresses critical environmental challenges but also opens new avenues for the sustainable use of chelating agents.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of DTPA-based compounds. Researchers are actively investigating methods to optimize synthesis protocols and reduce costs, as highlighted in a recent review article in Advanced Materials. Additionally, ongoing clinical trials are evaluating the long-term safety profiles of these compounds, particularly in vulnerable populations such as pediatric and geriatric patients.

In conclusion, the integration of DIETHYLENETRIAMINEPENTAACETIC ACID and its derivative 305808-30-4 into biomedical and environmental applications represents a significant stride forward in chemical biomedicine. The latest research underscores their versatility and potential, paving the way for innovative solutions in diagnostics, therapeutics, and sustainability. Future studies will likely focus on further refining these compounds to unlock their full potential and address existing limitations.